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Compound of Interest

Compound Name: Beflubutamid

Cat. No.: B1667910 Get Quote

A comprehensive technical guide on the herbicide Beflubutamid, designed for researchers,

scientists, and professionals in drug development. This document details its chemical identity,

mechanism of action, and relevant experimental data and protocols.

Core Chemical Identity
Beflubutamid is a chiral herbicide used to control annual dicotyledonous weeds in cereal

crops like common wheat, barley, triticale, and rye.[1] It is typically available as a racemic

mixture of its (S)- and (R)-enantiomers. The (S)-enantiomer, known as Beflubutamid-M,

exhibits significantly higher herbicidal activity.[2][3][4]

Chemical Identifiers
The following table summarizes the key identifiers for both the racemic mixture and the more

active (S)-enantiomer.
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Identifier
Beflubutamid (Racemic
Mixture)

Beflubutamid-M ((S)-
enantiomer)

CAS Number 113614-08-7[1] 113614-09-8

IUPAC Name

N-benzyl-2-[4-fluoro-3-

(trifluoromethyl)phenoxy]butan

amide

(2S)-N-benzyl-2-[4-fluoro-3-

(trifluoromethyl)phenoxy]butan

amide

Chemical Formula C₁₈H₁₇F₄NO₂ C₁₈H₁₇F₄NO₂

Molar Mass 355.33 g·mol⁻¹ 355.3 g/mol

HRAC Classification Group F1 Group F1

Physicochemical Properties
This table outlines key physicochemical properties of Beflubutamid.

Property Value Conditions

Vapor Pressure 1.1 x 10⁻⁵ Pa 25 °C

Photooxidation Half-life (Air) 3.5 hours -

State White fluffy powder Standard

Mechanism of Action: Inhibition of Carotenoid
Biosynthesis
Beflubutamid functions as a "bleaching herbicide". Its mode of action is the inhibition of the

enzyme phytoene desaturase (PDS), a critical component in the carotenoid biosynthesis

pathway. PDS is responsible for the desaturation of phytoene. By blocking this enzyme,

Beflubutamid prevents the formation of carotenoids, which are essential for protecting

chlorophyll from photooxidation. The absence of carotenoids leads to the accumulation of

reactive oxygen species, which destroy chlorophyll, resulting in the characteristic bleaching of

the plant's leaves, followed by necrosis and death.
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Carotenoid Biosynthesis Pathway
Cellular Effects

Geranylgeranyl
pyrophosphate (GGPP)

Phytoene
Phytoene Synthase

Phytoene Desaturase (PDS) Phytofluene -> ... -> Carotenes Carotenoids Chlorophyll

Protection from
Photooxidation Reactive Oxygen

Species (ROS)
Photooxidation Bleaching &

Cell Death

Beflubutamid Inhibits
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o-Fluorotrifluorotoluene

Nitration

4-Fluoro-1-nitro-2-(trifluoromethyl)benzene

Reduction

4-Fluoro-3-(trifluoromethyl)aniline

Diazotization &
Hydrolysis

4-Fluoro-3-(trifluoromethyl)phenol

Alkylation

2-(4-Fluoro-3-trifluoromethylphenoxy)
butyric acid ethyl ester

Amidation

Beflubutamid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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